Organ Transplant Rejection

Description

Organ transplant rejection occurs when the recipient's immune system identifies the transplanted organ as foreign and mounts an immune response to destroy it. This complex process involves various immune cells and molecules, leading to organ dysfunction or failure. Rejection can be acute (occurring days to months post-transplant) or chronic (developing over years), and its management involves immunosuppressive therapy to prevent or treat immune attack, balancing efficacy with side effects.